Cas no 906258-48-8 (Benzyl-piperazine-CO-benzothiazole-4-methylpiperidine)

• Product Name: Benzyl-piperazine-CO-benzothiazole-4-methylpiperidine
• CAS No: 906258-48-8
• MF: C₂₅H₃₀N₄OS
• MW: 434.596904277802
• CID: 5083566
• PubChem ID: 9551381
• Update Time: 2025-05-20

Benzyl-piperazine-CO-benzothiazole-4-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 6-[(4-benzylpiperazin-1-yl)carbonyl]-2-(4-methylpiperidin-1-yl)-1,3-benzothiazole
• MLS000522736
• HMS2249P23
• SMR000128003
• (4-benzylpiperazin-1-yl)-[2-(4-methylpiperidin-1-yl)-1,3-benzothiazol-6-yl]methanone
• [2-(4-Methyl-1-piperidinyl)-6-benzothiazolyl][4-(phenylmethyl)-1-piperazinyl]methanone (ACI)
• Benzyl-piperazine-CO-benzothiazole-4-methylpiperidine
• 6-(4-BENZYLPIPERAZINE-1-CARBONYL)-2-(4-METHYLPIPERIDIN-1-YL)-1,3-BENZOTHIAZOLE
• 906258-48-8
• AKOS001860983
• MS-27789
• PD166478
• (4-Benzylpiperazin-1-yl)(2-(4-methylpiperidin-1-yl)benzo[d]thiazol-6-yl)methanone
• G83010
• HY-145755
• BDBM50569385
• CS-0416065
• CHEMBL1364928

• Inchi： 1S/C25H30N4OS/c1-19-9-11-29(12-10-19)25-26-22-8-7-21(17-23(22)31-25)24(30)28-15-13-27(14-16-28)18-20-5-3-2-4-6-20/h2-8,17,19H,9-16,18H2,1H3
• InChI Key： HGNATFYYPPTOPR-UHFFFAOYSA-N
• SMILES： S1C2C=C(C=CC=2N=C1N1CCC(C)CC1)C(N1CCN(CC2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 434.21403277g/mol
• Monoisotopic Mass: 434.21403277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 67.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on Benzyl-piperazine-CO-benzothiazole-4-methylpiperidine

Introduction to Benzyl-piperazine-CO-benzothiazole-4-methylpiperidine (CAS No. 906258-48-8)

Benzyl-piperazine-CO-benzothiazole-4-methylpiperidine (CAS No. 906258-48-8) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its intricate molecular framework, which includes a benzyl-piperazine moiety, a benzothiazole unit, and a 4-methylpiperidine group. These structural components contribute to its diverse biological activities and make it a valuable candidate for further investigation.

The benzyl-piperazine segment of the molecule is known for its ability to modulate neurotransmitter systems, particularly serotonin and dopamine receptors. This property has led to its exploration in the development of novel therapeutic agents for neurological disorders such as depression and anxiety. The benzothiazole unit, on the other hand, is often associated with antimicrobial and antifungal activities, making it a promising scaffold for the design of new antibiotics and antifungal drugs. The 4-methylpiperidine group adds further complexity to the molecule, potentially enhancing its pharmacological profile by influencing solubility, permeability, and metabolic stability.

Recent studies have highlighted the potential of Benzyl-piperazine-CO-benzothiazole-4-methylpiperidine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry (2021) investigated the compound's activity against multidrug-resistant bacteria. The results showed that Benzyl-piperazine-CO-benzothiazole-4-methylpiperidine exhibited potent antibacterial activity against both Gram-positive and Gram-negative bacteria, including strains resistant to conventional antibiotics. This finding underscores the compound's potential as a lead candidate for the development of new antimicrobial agents.

In another study published in Bioorganic & Medicinal Chemistry Letters (2022), researchers explored the neuroprotective effects of Benzyl-piperazine-CO-benzothiazole-4-methylpiperidine in models of neurodegenerative diseases. The compound was found to exhibit significant neuroprotective activity by reducing oxidative stress and inhibiting neuroinflammation. These findings suggest that Benzyl-piperazine-CO-benzothiazole-4-methylpiperidine could be a valuable therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of Benzyl-piperazine-CO-benzothiazole-4-methylpiperidine have also been studied extensively. A report in the European Journal of Pharmaceutical Sciences (2023) detailed the compound's absorption, distribution, metabolism, and excretion (ADME) profile. The study revealed that Benzyl-piperazine-CO-benzothiazole-4-methylpiperidine has favorable oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. Additionally, the compound showed low toxicity in preclinical studies, further supporting its potential for clinical development.

The synthesis of Benzyl-piperazine-CO-benzothiazole-4-methylpiperidine involves multiple steps and requires precise control over reaction conditions to ensure high yield and purity. A recent review in Tetrahedron Letters (2023) summarized various synthetic routes to this compound, highlighting the importance of optimizing each step to achieve efficient production. The most common approach involves coupling reactions between benzyl-piperazine derivatives and benzothiazole intermediates, followed by functionalization with 4-methylpiperidine moieties.

In conclusion, Benzyl-piperazine-CO-benzothiazole-4-methylpiperidine (CAS No. 906258-48-8) is a multifaceted compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure endows it with diverse biological activities, making it a valuable candidate for further investigation in areas such as antimicrobial therapy and neuroprotection. Ongoing research continues to uncover new insights into its properties and potential uses, positioning it as a key player in the development of innovative therapeutic agents.